(S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride
Overview
Description
(S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride, also known as MAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MAP is a chiral amino acid derivative that can be synthesized through several methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Morpholine Derivatives : Research has demonstrated the synthesis of compounds like 2-(4-Methoxyphenyl)-3-methyl morpholine hydrochloride, which shares structural similarities with (S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride. These compounds are synthesized via a cyclization reaction and have potential applications in various chemical syntheses (Tan Bin, 2011).
Role in Pharmaceutical Synthesis : The compound is used as an intermediate in the synthesis of pharmaceutical drugs. For instance, methyl trans-3-(4-methoxyphenyl)glycidate, a key intermediate related to (S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride, is used in the synthesis of diltiazem hydrochloride, a well-known drug (F. Cantele et al., 2001).
Biological and Pharmacological Research
Investigation of Prodrug Properties : A study on a compound structurally related to (S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride, specifically an amino acid ester prodrug of the adenosine A2A receptor antagonist, explored its stability and cleavage properties in biological conditions (K. Vollmann et al., 2008).
Enzymatic Kinetic Resolution Studies : Enzymatic processes utilizing compounds structurally similar to (S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride have been investigated for their potential in producing enantiomerically pure substances, which are crucial in drug development (Cheng Chen et al., 2021).
Industrial and Material Science Applications
- Corrosion Inhibition : Alpha-aminophosphonates with structural elements similar to (S)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate hydrochloride have been studied for their effectiveness in inhibiting corrosion, particularly in mild steel, which is significant for industrial applications (N. Gupta et al., 2017).
properties
IUPAC Name |
methyl 2-amino-3-(4-methoxyphenyl)propanoate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3.ClH/c1-14-9-5-3-8(4-6-9)7-10(12)11(13)15-2;/h3-6,10H,7,12H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDCIQNBPLQWUQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(C(=O)OC)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7479-01-8 | |
Record name | NSC401573 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401573 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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